![molecular formula C19H21N3O4S B2667240 ethyl 3-carbamoyl-2-(2-phenylacetamido)-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate CAS No. 864925-98-4](/img/structure/B2667240.png)
ethyl 3-carbamoyl-2-(2-phenylacetamido)-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“Ethyl 3-carbamoyl-2-(2-phenylacetamido)-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate” is a complex organic compound. It contains a total of 40 bonds, including 21 non-H bonds, 9 multiple bonds, 8 rotatable bonds, 3 double bonds, and 6 aromatic bonds. The molecule also includes 1 six-membered ring and 1 ester .
Molecular Structure Analysis
The molecular structure of this compound is quite complex, with a six-membered ring and an ester group. It also contains multiple bonds and rotatable bonds, which could influence its reactivity and interactions with other molecules .Scientific Research Applications
Synthesis and Reactivity
One of the foundational studies in this area involves the development of novel synthetic routes for heterocyclic compounds, employing strategies such as phosphine-catalyzed annulation reactions. These reactions yield highly functionalized tetrahydropyridines, indicating the versatility of ethyl 3-carbamoyl-2-(2-phenylacetamido)-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate as a precursor for various heterocyclic frameworks (Zhu, Lan, & Kwon, 2003).
Applications in Medicinal Chemistry
In medicinal chemistry, the compound has been a key starting material for the synthesis of novel compounds with potential therapeutic applications. For instance, its reactivity has been exploited to create pyrrolopyridine analogs with antibacterial activity, showcasing its role in the development of new antibacterial agents (Toja, Kettenring, Goldstein, & Tarzia, 1986). Additionally, its application extends to the synthesis of thieno[2,3-d]pyrimidines, a class of compounds with varied biological activities, further emphasizing its utility in drug discovery processes (Santilli, Kim, & Wanser, 1971).
Development of New Chemical Entities
The exploration of this compound in the synthesis of pyridine-based heterocycles, such as pyrido[4',3':4,5]thieno[2,3-d]pyrimidines, highlights its significance in creating new chemical entities with potential for further pharmacological evaluation (El-Kashef, Farghaly, Al-Hazmi, Terme, & Vanelle, 2010).
properties
IUPAC Name |
ethyl 3-carbamoyl-2-[(2-phenylacetyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-6-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21N3O4S/c1-2-26-19(25)22-9-8-13-14(11-22)27-18(16(13)17(20)24)21-15(23)10-12-6-4-3-5-7-12/h3-7H,2,8-11H2,1H3,(H2,20,24)(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QVTRIBMEFFAOMC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)N1CCC2=C(C1)SC(=C2C(=O)N)NC(=O)CC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
387.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.